Cas no 65086-99-9 (Benzenamine,4,4'-methylenebis[2-[(4-aminophenyl)methyl]-)

• Product Name: Benzenamine,4,4'-methylenebis[2-[(4-aminophenyl)methyl]-
• CAS No: 65086-99-9
• MF: C₂₇H₂₈N₄
• MW: 408.538025856018
• CID: 505654
• PubChem ID: 103158
• Update Time: 2025-04-19

Benzenamine,4,4'-methylenebis[2-[(4-aminophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4,4'-methylenebis[2-[(4-aminophenyl)methyl]-
• 4,4'-methylenebis[2-[(4-aminophenyl)methyl]aniline]
• 4-[[4-amino-3-[(4-aminophenyl)methyl]phenyl]methyl]-2-[(4-aminophenyl)methyl]aniline
• 3,3'-Bis(p-aminobenzyl)-4,4'-diaminodiphenylmethane
• 4,4'-methanediylbis[2-(4-aminobenzyl)aniline]
• 4,4'-Methylenebis(2-((4-aminophenyl)methyl)aniline)
• Benzenamine, 4,4'-methylenebis(2-((4-aminophenyl)methyl)-
• V4YYC47ZP6
• 4,4'-methylenebis(2-(4-aminobenzyl)aniline)
• 4,4'-METHYLENEBIS(2-((4-AMINOPHENYL)METHYL)BENZENAMINE)
• DTXSID1070193
• 4,4'-METHYLENEBIS(2-((4-AMINOPHENYL)METHYLBENZENAMINE
• Benzenamine, 4,4'-methylenebis[2-[(4-aminophenyl)methyl]-
• NS00035791
• UNII-V4YYC47ZP6
• 65086-99-9
• EINECS 265-389-3

• Inchi： 1S/C27H28N4/c28-24-7-1-18(2-8-24)14-22-16-20(5-11-26(22)30)13-21-6-12-27(31)23(17-21)15-19-3-9-25(29)10-4-19/h1-12,16-17H,13-15,28-31H2
• InChI Key： BCYHURLIXRJERG-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1CC1C=CC(=CC=1)N)CC1C=CC(=C(CC2C=CC(=CC=2)N)C=1)N

Computed Properties

• Exact Mass: 408.23164
• Monoisotopic Mass: 408.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.213
• Boiling Point: 670.6°C at 760 mmHg
• Flash Point: 401.5°C
• Refractive Index: 1.706
• PSA: 104.08